VA5

• Molecular Formula: C31H34N4O8
• Molecular Weight: 590.6 g/mol
• InChI: InChI=1S/C31H34N4O8/c1-2-27(37)32-13-7-6-10-25(33-31(41)42-20-21-8-4-3-5-9-21)29(39)35-16-14-34(15-17-35)28(38)24-18-22-11-12-23(36)19-26(22)43-30(24)40/h2-5,8-9,11-12,18-19,25,36H,1,6-7,10,13-17,20H2,(H,32,37)(H,33,41)/t25-/m0/s1
• InChIKey: MWRKONWQKZWDTC-VWLOTQADSA-N

Need to dissect TG2 catalytic vs. scaffolding functions in glioblastoma? VA5 inhibits both transamidase and GTPase activities (Cys-277 covalent binding) but does NOT reduce U87/T98G proliferation-unlike VA4. Use 10-20 µM as a clean negative control in EdU or colony formation assays. - **Mechanism**: Locks TG2 in extended/open conformation; disorganizes GTP site. - **Key Application**: Control compound for VA4/NC9 proliferation studies; open-conformation stabilizer in vascular tone models. - **Purity**: ≥98%, coumarin fluorophore (Ex/Em ~360/450 nm). - **Supply**: Routine 5-20 mg sizes; ambient shipping available.

VA5 (CAS 2088001-24-3) Procurement Guide: Primary Characterization and Target Profile

VA5 is a synthetic small molecule (C31H34N4O8, MW 590.62) that acts as a potent, irreversible, transamidase site-directed inhibitor of type-2 transglutaminase (TG2) [1]. By covalently modifying the catalytic Cys-277 residue, VA5 locks TG2 in an extended, open conformation, thereby simultaneously disrupting both the enzyme's crosslinking (transamidase) activity and its GTP-binding/signaling function [2]. This dual-action mechanism distinguishes VA5 from simple active-site blockers and provides a valuable tool for dissecting TG2 biology in cancer, fibrotic, and neurological research models [3].

1 Irreversible TG2 transamidase site inhibitor with acrylamide warhead targeting Cys-277

2 Locks TG2 in open/extended conformation; disorganizes GTP-binding pocket

3 Dual transamidase and GTPase inhibition for catalytic activity studies

4 Intrinsic coumarin fluorophore supports label-free detection workflows

• [1] Chen, X., et al. (2016). Transamidase site-targeted agents alter the conformation of the transglutaminase cancer stem cell survival protein to reduce GTP binding activity and cancer stem cell survival. Oncogene, 36(21), 2981-2990. View Source
• [2] Chen, X., et al. (2016). Transamidase site-targeted agents alter the conformation of the transglutaminase cancer stem cell survival protein to reduce GTP binding activity and cancer stem cell survival. Oncogene, 36(21), 2981-2990. View Source
• [3] Chen, X., et al. (2016). Transamidase site-targeted agents alter the conformation of the transglutaminase cancer stem cell survival protein to reduce GTP binding activity and cancer stem cell survival. Oncogene, 36(21), 2981-2990. View Source

VA5 Differentiation: Why a Generic TG2 Inhibitor Substitution Compromises Experimental Reproducibility

Simply selecting any commercially available TG2 inhibitor risks fundamental misinterpretation of results due to divergent and often opposing mechanisms of conformational modulation. VA5 is a prototypical irreversible inhibitor that locks the enzyme in an extended, 'open' conformation, thereby disabling both transamidase and GTP-binding activities [1]. In stark contrast, allosteric inhibitors like LDN 27219 stabilize a 'closed' conformation, promoting distinct and sometimes opposite downstream functional outcomes [2]. Furthermore, the reversible inhibitor CP4d fails to produce the same profound conformational shift or complete suppression of GTP binding observed with VA5 [3]. Therefore, substituting VA5 with a structurally or mechanistically unrelated TG2 inhibitor will introduce a confounding variable, invalidating direct comparisons and complicating the interpretation of TG2's role in cellular assays.

Proliferation

No significant anti-proliferative effect in glioblastoma cells

VA4 and NC9 significantly reduce U87/T98G proliferation; substitution may confound catalytic vs. scaffolding interpretation

Conformation

Stabilizes open TG2 conformation; no vasorelaxation observed

LDN 27219 stabilizes closed conformation and induces vasodilation; opposite vascular endpoint outcomes preclude interchange

Detection

Coumarin fluorophore with blue emission profile

VA4 carries dansyl group with distinct green-yellow emission; fluorophore-dependent assay design may not transfer

• [1] Chen, X., et al. (2016). Transamidase site-targeted agents alter the conformation of the transglutaminase cancer stem cell survival protein to reduce GTP binding activity and cancer stem cell survival. Oncogene, 36(21), 2981-2990. View Source
• [2] Pinilla, E., et al. (2021). Transglutaminase 2 Inhibitor LDN 27219 Age-Dependently Lowers Blood Pressure and Improves Endothelium-Dependent Vasodilation in Resistance Arteries. Hypertension, 77(1), 278-290. View Source
• [3] Chen, X., et al. (2016). Transamidase site-targeted agents alter the conformation of the transglutaminase cancer stem cell survival protein to reduce GTP binding activity and cancer stem cell survival. Oncogene, 36(21), 2981-2990. View Source

VA5 Quantitative Differentiation: Head-to-Head Comparisons for Informed Procurement

VA5 Demonstrates Superior Conformational Locking of TG2 vs. Reversible Inhibitor CP4d

In a direct FRET-based conformational assay, VA5 treatment markedly increased the fluorescent lifetime of a TG2 biosensor (mCer-TG2-YFP) from 2.9 ns (control, closed conformation) to nearly 3.1 ns (open conformation). This demonstrates that VA5 potently locks TG2 in an open state [1]. In contrast, the reversible inhibitor CP4d produced a consistent but statistically non-significant decrease in fluorescent lifetime, indicating it either does not alter or slightly closes TG2 conformation [2].

Proliferation Effect

Head-to-head

VA5: no significant reduction vs. DMSO VA4 and NC9: significant reduction (*P < 0.05) at 10–20 µM, 24 h

Supports catalytic vs. scaffolding function discrimination in glioblastoma models

U87/T98G cells; EdU incorporation assay; N=3

Evidence Dimension	Conformational shift of intracellular TG2 (measured by fluorescence lifetime)
Target Compound Data	Markedly increased lifetime from 2.9 ns (control) to nearly 3.1 ns (open conformation)
Comparator Or Baseline	CP4d (reversible TG2 inhibitor) / Control (DMSO): 2.9 ns lifetime
Quantified Difference	VA5 causes a robust conformational shift to an open state; CP4d causes no significant shift and may trend towards a closed state.
Conditions	SCC-13 cells expressing mCer-TG2-YFP FRET biosensor; treated with increasing inhibitor concentrations.

Why This Matters

This ensures VA5 is the correct tool for studies requiring a defined open-conformation TG2, unlike CP4d which fails to induce this state.

• [1] Chen, X., et al. (2016). Transamidase site-targeted agents alter the conformation of the transglutaminase cancer stem cell survival protein to reduce GTP binding activity and cancer stem cell survival. Oncogene, 36(21), 2981-2990. View Source
• [2] Chen, X., et al. (2016). Transamidase site-targeted agents alter the conformation of the transglutaminase cancer stem cell survival protein to reduce GTP binding activity and cancer stem cell survival. Oncogene, 36(21), 2981-2990. View Source

VA5 Near-Complete Suppression of TG2 GTP-Binding Activity vs. Variable Inhibition by Analogs

Treatment with VA5 reduced TG2 GTP-binding activity to near-zero levels in cellular extracts. In a GTP-agarose pull-down assay, treatment with 5 µM VA5 for 24 hours resulted in essentially no detectable TG2 bound to GTP, demonstrating near-complete suppression [1]. This effect is comparable to its close structural analogs, NC9 and VA4, which also reduce GTP binding to near-zero [2]. This evidence confirms that procurement of VA5 delivers the same potent inhibition of this critical signaling function as its established peers.

Conformation Effect

Head-to-head

VA5 (open): no concentration-dependent vasorelaxation LDN 27219 (closed): concentration-dependent relaxation; lowered blood pressure in vivo

Supports conformation-dependent vascular endpoint interpretation

Rat and human resistance arteries; wire myography

Evidence Dimension	Cellular TG2 GTP-binding activity
Target Compound Data	Near-zero GTP-bound TG2 detected
Comparator Or Baseline	NC9 and VA4: Near-zero GTP-bound TG2 detected; Control (DMSO): Essentially all TG2 in GTP-bound state.
Quantified Difference	All three inhibitors (VA5, NC9, VA4) reduce GTP binding from a baseline of nearly 100% to near-zero.
Conditions	Cellular extracts from inhibitor-treated cells; 5 µM inhibitor for 24 h; TG2 binding to GTP-agarose beads measured by immunoblot.

Why This Matters

This data positions VA5 as a functionally validated alternative to NC9 and VA4 for robustly eliminating TG2 GTPase-dependent signaling in cancer stem cell models.

• [1] Chen, X., et al. (2016). Transamidase site-targeted agents alter the conformation of the transglutaminase cancer stem cell survival protein to reduce GTP binding activity and cancer stem cell survival. Oncogene, 36(21), 2981-2990. View Source
• [2] Chen, X., et al. (2016). Transamidase site-targeted agents alter the conformation of the transglutaminase cancer stem cell survival protein to reduce GTP binding activity and cancer stem cell survival. Oncogene, 36(21), 2981-2990. View Source

VA5 Equipotent to NC9 and VA4 in Suppressing Cancer Stem Cell Spheroid Formation

In a functional assessment of cancer stem cell survival, VA5 demonstrated potent inhibition of spheroid formation, an established marker of stem cell viability. The effect was comparable to the structurally related inhibitors NC9 and VA4 [1]. This equivalence confirms that procurement of VA5 provides a viable alternative for functional cancer stem cell assays.

Fluorophore Identity

Reported

VA5: coumarin, MW 590.62, λ_em ~450 nm (blue) VA4: dansyl, MW 635.77, λ_em ~520 nm (green-yellow); ΔMW = 45.15 Da

Supports dual-color imaging assay design without secondary labeling

Source review; emission profiles context-dependent

Evidence Dimension	Suppression of cancer stem cell spheroid formation
Target Compound Data	Significant suppression observed
Comparator Or Baseline	NC9 and VA4: Significant suppression observed; Control (DMSO): Baseline spheroid formation.
Quantified Difference	VA5, NC9, and VA4 exhibit similar potency in reducing spheroid formation.
Conditions	Epidermal cancer stem cells (ECS cells) derived from SCC-13 cells; treated with 20 µM of each inhibitor.

Why This Matters

This demonstrates that VA5 is functionally equivalent to NC9 and VA4 in a key biological endpoint, allowing researchers to select VA5 based on other factors like availability, pricing, or specific chemical properties without compromising potency in this model.

• [1] Chen, X., et al. (2016). Transamidase site-targeted agents alter the conformation of the transglutaminase cancer stem cell survival protein to reduce GTP binding activity and cancer stem cell survival. Oncogene, 36(21), 2981-2990. View Source

VA5 Locks TG2 in Open Conformation Irreversibly, Unlike Reversible GTP-Binding Site Inhibitor LDN 27219

VA5 functions by covalently and irreversibly binding to the TG2 transamidase site, a mechanism that drives the enzyme into a stable, open conformation and prevents it from returning to a closed state [1]. This is a critical differentiator from LDN 27219, a reversible allosteric inhibitor that binds to a GTP-binding-related site and promotes the closed conformation [2]. The choice between these two classes has profound functional consequences, as open-conformation promoters like VA5 are associated with distinct outcomes (e.g., endothelial dysfunction in some vascular models) compared to closed-conformation stabilizers like LDN 27219 [3].

Biochemical Equivalence

Head-to-head

VA4 and VA5 biochemically equipotent for dual TG2 inhibition

Supports biochemical target engagement equivalence across compounds

NC9 requires ~3× higher concentration in cell-free GTP-binding assay

Evidence Dimension	Mechanism of conformational modulation and reversibility
Target Compound Data	Irreversible covalent binding at transamidase site; locks TG2 in open conformation.
Comparator Or Baseline	LDN 27219: Reversible allosteric binding at a GTP-binding-related site; stabilizes TG2 in closed conformation.
Quantified Difference	Not applicable; qualitative mechanistic distinction.
Conditions	Based on established mechanisms of action for VA5 and LDN 27219.

Why This Matters

Procurement must align the inhibitor's mechanism (open vs. closed conformation stabilizer) with the specific hypothesis being tested, as these compounds can produce opposite functional outcomes in disease models.

• [1] Chen, X., et al. (2016). Transamidase site-targeted agents alter the conformation of the transglutaminase cancer stem cell survival protein to reduce GTP binding activity and cancer stem cell survival. Oncogene, 36(21), 2981-2990. View Source
• [2] Pinilla, E., et al. (2021). Transglutaminase 2 Inhibitor LDN 27219 Age-Dependently Lowers Blood Pressure and Improves Endothelium-Dependent Vasodilation in Resistance Arteries. Hypertension, 77(1), 278-290. View Source
• [3] Pinilla, E., et al. (2021). Transglutaminase 2 Inhibitor LDN 27219 Age-Dependently Lowers Blood Pressure and Improves Endothelium-Dependent Vasodilation in Resistance Arteries. Hypertension, 77(1), 278-290. View Source

VA5 Application Scenarios: Selecting the Right Research Context Based on Empirical Evidence

Dissecting TG2 Conformational Dynamics and Downstream Signaling

Procure VA5 for studies using FRET-based biosensors (e.g., mCer-TG2-YFP) or other conformation-sensitive assays to investigate the functional consequences of locking TG2 in its open state. As demonstrated, VA5 robustly increases the biosensor's fluorescence lifetime from ~2.9 ns to ~3.1 ns, providing a clear signal for detecting open-state TG2 and enabling dissection of pathways dependent on this specific conformation [1].

Validating TG2 GTPase-Dependent Functions in Cancer Stem Cell Models

Utilize VA5 in functional assays such as spheroid formation and matrigel invasion to confirm the role of TG2 GTP-binding/signaling activity in maintaining the cancer stem cell phenotype. Evidence shows VA5 treatment reduces GTP binding to near-zero and effectively suppresses spheroid formation and invasion, mirroring the effects of the well-characterized analog NC9 [1]. This makes VA5 a suitable tool for validating TG2 dependency in these models.

Comparative Pharmacological Studies of TG2 Conformational Modulators

Incorporate VA5 as a representative 'open-conformation locker' in studies comparing the biological effects of different classes of TG2 inhibitors. Its irreversible, covalent mechanism of locking TG2 in an open state provides a defined experimental arm to contrast with reversible allosteric inhibitors (e.g., LDN 27219) that stabilize the closed state, as highlighted in recent vascular biology research [1].

Biochemical Characterization of Recombinant TG2 Structure and Function

Use VA5 in in vitro assays with purified recombinant TG2 to study the direct effects of covalent transamidase site modification on enzyme conformation. Native gel electrophoresis confirms that VA5 pre-incubation shifts purified TG2 from a closed to an extended conformation and that this shift is not reversed by the addition of GTP, providing a robust method for biochemical and structural studies [1].

Application

Selection Property

Validation Focus

Glioblastoma catalytic vs. scaffolding discrimination studies

Proliferation-independent TG2 inhibition profile

Anti-proliferative endpoint discrimination; catalytic vs. non-catalytic function dissection

Conformation-selective TG2 pharmacology studies

Open-conformation stabilizing tool compound

Conformation-dependent vascular endpoint interpretation; GTPase signaling model review

Squamous carcinoma cancer stem cell studies

Invasion-suppressive TG2 inhibition profile

Spheroid formation and matrigel invasion endpoint review; dose-response characterization pending

Dual-color TG2 inhibitor localization studies

Intrinsic coumarin/dansyl fluorophore pair

Co-localization imaging endpoint review; label-free target engagement detection

• [1] Chen, X., et al. (2016). Transamidase site-targeted agents alter the conformation of the transglutaminase cancer stem cell survival protein to reduce GTP binding activity and cancer stem cell survival. Oncogene, 36(21), 2981-2990. View Source